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Compound of Interest

Compound Name: Ethyl heptadecanoate

Cat. No.: B153879

Essential Safety and Handling Guide for Ethyl
Heptadecanoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Ethyl heptadecanoate in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and effective
management of this chemical.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl heptadecanoate is provided
below. These properties are crucial for understanding its behavior and for safe handling.
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Property

Value

Physical State

Solid (Crystal/Powder)[1]

Appearance White to almost white[1][2]
Molecular Formula C19H3802[2][3]

Molecular Weight 298.51 g/mol

Melting Point 27-29°C

Boiling Point 200 °C at 1.3 kPa

Storage Temperature

0 - 8 °C is recommended for storage

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Ethyl

heptadecanoate to minimize exposure and ensure personal safety.

PPE Category

Specific Recommendations

Eye Protection

Safety glasses are required. A face shield
should be used if there is a risk of splashing or

dust generation.

Hand Protection

Protective gloves, such as nitrile rubber gloves,

must be worn.

Respiratory Protection

A dust respirator is necessary, especially when
handling the powder form or if dust is generated.

Follow local and national regulations.

Body Protection

A lab coat or protective clothing is required.
Protective boots may be necessary depending

on the scale of handling.

Operational Handling and Storage Procedures
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Adherence to proper handling and storage protocols is critical for maintaining the integrity of
Ethyl heptadecanoate and ensuring a safe laboratory environment.

Handling Protocol

o Ventilation: Always handle Ethyl heptadecanoate in a well-ventilated area. The use of a
local exhaust system is recommended if dust or aerosols are likely to be generated.

o Personal Hygiene: Wash hands and face thoroughly after handling the substance.
e Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

e Dust Prevention: Prevent the dispersion of dust into the air.

Storage Protocol

o Container: Keep the container tightly closed when not in use.
e Location: Store in a cool, dark, and dry place.
e Incompatible Materials: Store away from oxidizing agents and other incompatible materials.

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of accidental exposure to Ethyl
heptadecanoate.
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air and keep them at
rest in a comfortable breathing position. Seek

medical advice if you feel unwell.

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water. If

skin irritation occurs, seek medical attention.

Eye Contact

Rinse cautiously with water for several minutes.
If present and easy to do, remove contact
lenses. Continue rinsing. If eye irritation

persists, get medical advice.

Ingestion

Rinse the mouth with water. Seek medical

advice if you feel unwell.

First Aider Protection

Rescuers should wear appropriate personal
protective equipment, including rubber gloves

and air-tight goggles.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Accidental Release Measures

o Personal Precautions: Wear the appropriate personal protective equipment as outlined

above.

o Containment: Keep unauthorized personnel away from the spill area. Prevent the product

from entering drains.

o Clean-up: Carefully sweep the spilled solid material into an airtight container, avoiding dust

dispersion. Dispose of the collected material in accordance with local, state, and federal

regulations.
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Waste Disposal

o Consult Regulations: Always consult and adhere to local, state, and federal regulations for
chemical waste disposal.

e Disposal Options:
o If possible and permissible, recycle the material.

o Alternatively, the material may be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber.

Visual Workflow Diagrams

The following diagrams illustrate the standard operating procedure for handling Ethyl
heptadecanoate and the emergency response workflow.
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Caption: Standard Operating Procedure for Handling Ethyl Heptadecanoate.
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Caption: Emergency Response Workflow for Ethyl Heptadecanoate Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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